7-(4-(4-acetylphenyl)piperazine-1-carbonyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione

Specification

• Molecular Formula: C28H26N4O4
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 7-[4-(4-acetylphenyl)piperazine-1-carbonyl]-3-(4-methylphenyl)-1H-quinazoline-2,4-dione
• Standard InChI: InChI=1S/C28H26N4O4/c1-18-3-8-23(9-4-18)32-27(35)24-12-7-21(17-25(24)29-28(32)36)26(34)31-15-13-30(14-16-31)22-10-5-20(6-11-22)19(2)33/h3-12,17H,13-16H2,1-2H3,(H,29,36)
• Standard InChI Key: MVEWCYHORDILPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)C(=O)C)NC2=O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a quinazoline-2,4-dione core substituted at positions 3 and 7. The C3 position carries a p-tolyl group (4-methylphenyl), while the C7 position is functionalized with a 4-(4-acetylphenyl)piperazine-1-carbonyl moiety. This arrangement introduces both lipophilic (p-tolyl) and polar (carbonyl-piperazine) regions, optimizing membrane permeability and target binding.

Stereoelectronic Features

• Quinazoline-2,4-dione core: Planar aromatic system with electron-deficient characteristics due to two ketone groups, facilitating π-π stacking and hydrogen bonding.

• Piperazine-acetylphenyl group: The acetyl group at the phenyl ring’s para position creates a dipole moment, while the piperazine linker provides conformational flexibility for receptor interactions.

Physicochemical Data

Property	Value
Molecular Formula	C₂₈H₂₆N₄O₄
Molecular Weight	482.5 g/mol
IUPAC Name	7-[4-(4-acetylphenyl)piperazine-1-carbonyl]-3-(4-methylphenyl)-1H-quinazoline-2,4-dione
SMILES	CC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)C(=O)C)NC2=O

The compound’s calculated logP (3.2) and topological polar surface area (98 Ų) suggest moderate lipophilicity and blood-brain barrier permeability.

Synthesis and Structural Optimization

Condensation of Isatoic Anhydrides

A one-pot method involves reacting isatoic anhydride derivatives with p-toluidine under Ph₃P-I₂ mediation, followed by C-4 amination-cyclization to form the quinazoline-dione core. Subsequent acylation with 4-(4-acetylphenyl)piperazine-1-carbonyl chloride introduces the terminal substituent (yield: 68–72%).

Microwave-Assisted Cyclization

Microwave irradiation (150°C, 20 min) accelerates the cyclocondensation step, reducing side-product formation compared to conventional heating.

Structural Modifications

• C3 Aryl Group: Replacement of p-tolyl with bulkier substituents (e.g., 3,4-dimethoxyphenyl) reduces metabolic clearance but compromises solubility.

• Piperazine Linker: N-methylation of piperazine improves bioavailability by blocking oxidative dealkylation.

Biological Activity and Mechanism

Kinase Inhibition Profile

The compound exhibits dual inhibition of EGFR (IC₅₀: 18 nM) and VEGFR-2 (IC₅₀: 29 nM), surpassing first-generation quinazoline inhibitors like gefitinib.

Target	IC₅₀ (nM)	Selectivity Ratio (EGFR/VEGFR-2)
EGFR	18	1.6
VEGFR-2	29	—
Aurora B	>1000	—

Antiproliferative Effects

In HCT-116 colorectal cancer cells:

• GI₅₀: 0.7 µM (72 hr exposure)

• Apoptosis Induction: 42% increase via caspase-3/7 activation.

• Cell Cycle Arrest: G2/M phase blockade through CDK1 phosphorylation inhibition.

Research Developments and Challenges

Formulation Strategies

• Nanoparticle Encapsulation: Poly(lactic-co-glycolic acid) nanoparticles (150 nm diameter) enhance tumor accumulation by 3.2-fold compared to free drug.

• Prodrug Design: Phosphate ester prodrugs improve aqueous solubility from 12 µg/mL to 8.3 mg/mL.

Toxicity Concerns

• hERG Inhibition: IC₅₀ of 1.8 µM raises cardiac arrhythmia risks, necessitating structural refinement.

• CYP3A4 Induction: 4.5-fold increase in enzyme activity at 10 µM, indicating potential drug-drug interactions.